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Compound of Interest

Compound Name: Propargyl-PEG2-OH

Cat. No.: B1679628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propargyl-PEG2-OH, a bifunctional linker molecule, is a critical component in the construction

of Proteolysis Targeting Chimeras (PROTACs) and for use in "click chemistry" applications.[1]

Its defined length polyethylene glycol (PEG) spacer and terminal propargyl and hydroxyl

groups allow for the covalent linkage of different molecular entities with improved solubility and

optimized spatial orientation. This technical guide provides a comprehensive overview of the

synthesis and purification of Propargyl-PEG2-OH, including detailed experimental protocols

and relevant quantitative data.

Chemical Properties and Specifications
Propargyl-PEG2-OH, also known as 2-[2-(prop-2-ynyloxy)ethoxy]ethanol, is a liquid at room

temperature with the following key properties:
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Property Value Reference

CAS Number 7218-43-1 [2]

Molecular Formula C₇H₁₂O₃ [3]

Molecular Weight 144.17 g/mol

Boiling Point 81 °C at 1 mmHg [2]

Density 1.06 g/cm³ [2]

Purity Typically ≥95% [2]

Synthesis of Propargyl-PEG2-OH
The synthesis of Propargyl-PEG2-OH is most commonly achieved via a Williamson ether

synthesis. This method involves the deprotonation of one of the hydroxyl groups of di(ethylene

glycol) to form an alkoxide, which then acts as a nucleophile to attack an electrophilic propargyl

halide (e.g., propargyl bromide).[4][5]

Synthesis Pathway
The chemical transformation for the synthesis of Propargyl-PEG2-OH is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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